Cas no 2228363-35-5 (4-(2-methylfuran-3-yl)-1H-imidazole)

• Product Name: 4-(2-methylfuran-3-yl)-1H-imidazole
• CAS No: 2228363-35-5
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 6519237
• PubChem ID: 165626183
• Update Time: 2025-05-28

4-(2-methylfuran-3-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylfuran-3-yl)-1H-imidazole
• EN300-1770486
• 2228363-35-5

• Inchi： 1S/C8H8N2O/c1-6-7(2-3-11-6)8-4-9-5-10-8/h2-5H,1H3,(H,9,10)
• InChI Key： HIDJJUDZDYRKLN-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1C)C1=CN=CN1

Computed Properties

• Exact Mass: 148.063662883g/mol
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.8Ų

Additional information on 4-(2-methylfuran-3-yl)-1H-imidazole

Recent Advances in the Study of 4-(2-methylfuran-3-yl)-1H-imidazole (CAS: 2228363-35-5) in Chemical Biology and Pharmaceutical Research

The compound 4-(2-methylfuran-3-yl)-1H-imidazole (CAS: 2228363-35-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring a furan and imidazole moiety, has been investigated for its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding. Recent studies have explored its synthesis, pharmacological activities, and potential as a lead compound in drug discovery.

One of the key areas of interest is the compound's ability to interact with specific enzymes involved in inflammatory and metabolic disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-(2-methylfuran-3-yl)-1H-imidazole exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study highlighted the compound's selectivity for COX-2 over COX-1, suggesting a favorable safety profile for potential anti-inflammatory applications. Molecular docking simulations further revealed that the furan and imidazole rings play a critical role in binding to the active site of COX-2.

In addition to its anti-inflammatory properties, recent research has explored the anticancer potential of 4-(2-methylfuran-3-yl)-1H-imidazole. A preprint article from BioRxiv (2024) reported that the compound induces apoptosis in certain cancer cell lines by disrupting mitochondrial membrane potential and activating caspase pathways. The study also noted that structural modifications of the imidazole ring could enhance its cytotoxic effects while minimizing off-target toxicity. These findings position the compound as a promising candidate for further optimization in oncology drug development.

The synthesis and scalability of 4-(2-methylfuran-3-yl)-1H-imidazole have also been a focus of recent investigations. A 2023 paper in Organic Process Research & Development detailed a novel, cost-effective synthetic route using palladium-catalyzed cross-coupling reactions, which improved yield and purity compared to traditional methods. This advancement is particularly significant for large-scale production, addressing one of the key challenges in translating the compound from bench to bedside.

Despite these promising developments, challenges remain in the clinical translation of 4-(2-methylfuran-3-yl)-1H-imidazole. Pharmacokinetic studies indicate that the compound has moderate bioavailability and may require formulation optimization to enhance its therapeutic efficacy. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to overcome these limitations. Furthermore, toxicology studies are underway to assess the long-term safety profile of the compound in preclinical models.

In conclusion, 4-(2-methylfuran-3-yl)-1H-imidazole (CAS: 2228363-35-5) represents a versatile scaffold with broad applications in drug discovery. Its dual functionality as an enzyme inhibitor and apoptosis inducer, coupled with recent advancements in synthesis, positions it as a compelling subject for future research. As studies progress, this compound may pave the way for novel therapeutics targeting inflammation, cancer, and other complex diseases.